N-(2,5-dichlorophenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C19H20Cl2N2O4S/c1-12-10-23(11-13(2)27-12)28(25,26)16-6-3-14(4-7-16)19(24)22-18-9-15(20)5-8-17(18)21/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)
• InChI Key: LNHVVWDELZRBSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O4S
• Molecular Weight: 443.3 g/mol

Description

N-(2,5-dichlorophenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide, also known as DMSO2-2,5-DCB, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent.

Scientific Research Applications

Synthesis and Characterization

Research has shown the synthesis and characterization of related sulfonamide compounds, highlighting methodologies for creating these compounds and analyzing their structures through spectroscopic techniques. For instance, a study detailed the synthesis of N-substituted benzene sulfonamide derivatives and evaluated their antioxidant activities, indicating potential applications in medicinal chemistry (Fatima et al., 2013).

Biological Screening

Sulfonamide derivatives have been assessed for their biological activities. One approach involved evaluating the derivatives' effectiveness against various enzymes, such as acetylcholinesterase, which suggested potential therapeutic applications for conditions like Alzheimer's disease (Cremlyn et al., 1989). Another study focused on the pro-apoptotic effects of sulfonamide derivatives in cancer cells, indicating a pathway through which these compounds might exert anti-cancer effects (Cumaoğlu et al., 2015).

Molecular Structure Analysis

The detailed molecular structure analysis of sulfonamide compounds revealed insights into their conformational behavior and interactions at the molecular level. For example, research on the crystal and molecular structure of aromatic sulfonamides emphasized the importance of intramolecular hydrogen bonding in stabilizing these compounds' structures (Remko et al., 2010).

Material Science Applications

In the realm of materials science, sulfonamide compounds have been incorporated into polymers to enhance their properties. A study on the synthesis and characterization of soluble polyimides from related chemical precursors demonstrated how these compounds could be used to produce materials with desirable characteristics like solubility in organic solvents and thermal stability (Imai et al., 1984).